Cas no 1780138-45-5 (3-(3-bromo-5-methylthiophen-2-yl)propan-1-amine)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)propan-1-amine
• CAS No: 1780138-45-5
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 6272865
• PubChem ID: 83895908
• Update Time: 2024-01-11

3-(3-bromo-5-methylthiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)propan-1-amine
• 1780138-45-5
• EN300-1916660

• Inchi： 1S/C8H12BrNS/c1-6-5-7(9)8(11-6)3-2-4-10/h5H,2-4,10H2,1H3
• InChI Key： NBVXTGMFRAJVIK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CCCN

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes